
4-Butyl-N-methylaniline Hydrochloride:
Technical Reference Guide

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name:
4-butyl-N-methylaniline

hydrochloride

CAS No.: 1375472-43-7

Cat. No.: B2634925 Get Quote

Part 1: Chemical Identity & Core Properties[1][2]
4-butyl-N-methylaniline hydrochloride is a secondary amine salt used primarily as a building

block in the synthesis of liquid crystals, organic electronic materials (hole transport layers), and

fine pharmaceutical intermediates. Its alkyl chain confers solubility and specific steric

properties, while the N-methyl group provides a reactive handle for further functionalization.
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Property Data

CAS Number (HCl Salt) 1375472-43-7

CAS Number (Free Base) 137273-36-0

Chemical Name N-methyl-4-butylaniline hydrochloride

Molecular Formula C₁₁H₁₈ClN

Molecular Weight 199.72 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in water, ethanol, methanol; sparingly

soluble in non-polar solvents.[1]

Melting Point
145–150 °C (Typical for N-alkyl aniline salts,

varies by purity)

Part 2: Synthesis Protocol (Reductive Amination)
The most robust laboratory-scale synthesis involves the reductive amination of 4-butylaniline

with formaldehyde. This method avoids the over-alkylation issues common with direct alkylation

(e.g., using methyl iodide).

Reaction Pathway
The synthesis proceeds via the formation of an iminium intermediate, which is selectively

reduced to the secondary amine.[2]

4-Butylaniline
(C10H15N)

Iminium Ion
Intermediate

 Condensation
(MeOH, Reflux)

Paraformaldehyde
(CH2O)n

4-Butyl-N-methylaniline
(Free Base)

 Reduction

NaBH4 or
NaBH3CN 4-Butyl-N-methylaniline

Hydrochloride

 Salt Formation

HCl / Ether

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://prepchem.com/4-n-butyl-acetanilide/
https://chemistry.mdma.ch/hiveboard/picproxie_docs/000531624-AdvancedSynthesisAndCatalysis_Vol_344_Issue_10_p_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2634925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Synthetic pathway via reductive amination.

Detailed Protocol
Reagents:

4-Butylaniline (1.0 eq)[1]

Paraformaldehyde (1.2 eq)

Sodium Borohydride (NaBH₄) (1.5 eq) or Sodium Cyanoborohydride (NaBH₃CN)

Methanol (Solvent)[3][4]

Hydrochloric acid (4M in dioxane or ether)

Step-by-Step Procedure:

Imine Formation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-

butylaniline (10 mmol) in anhydrous methanol (30 mL). Add paraformaldehyde (12 mmol).

Activation: Stir the mixture at room temperature for 2 hours. If using paraformaldehyde,

gentle heating (40–50 °C) may be required to depolymerize and facilitate imine formation.

Reduction: Cool the solution to 0 °C in an ice bath. Carefully add NaBH₄ (15 mmol) portion-

wise over 20 minutes. Note: Gas evolution (H₂) will occur.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor

reaction progress via TLC (eluent: Hexane/EtOAc 8:2).

Quenching: Quench the excess hydride by adding water (10 mL) dropwise. Adjust pH to ~10

using 1M NaOH.

Extraction: Extract the free base with Dichloromethane (DCM) (3 x 20 mL). Wash the

combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under

vacuum to yield the oily free base.
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Salt Formation: Dissolve the crude oil in minimal diethyl ether. Add HCl (4M in dioxane)

dropwise with stirring until precipitation is complete.

Purification: Filter the white precipitate and recrystallize from Ethanol/Ether to obtain pure 4-
butyl-N-methylaniline hydrochloride.

Part 3: Applications & Utility
This compound serves as a critical "linker" molecule. The butyl group provides lipophilicity and

liquid crystalline behavior, while the N-methyl amine acts as a nucleophile for coupling.

1. Liquid Crystal Synthesis (Mesogens)
4-butyl-N-methylaniline is a precursor for Schiff base liquid crystals. When condensed with

substituted benzaldehydes, it forms nematic liquid crystals used in display technologies and

thermal sensors. The N-methyl group disrupts intermolecular H-bonding compared to the

primary amine, altering the phase transition temperatures.

2. Organic Electronics (Hole Transport)
In the field of Organic Light Emitting Diodes (OLEDs) and Organic Photovoltaics (OPVs),

arylamines are standard hole-transport materials. This specific derivative allows for the

synthesis of triarylamines with improved solubility (due to the butyl chain) and tunable oxidation

potentials.

3. Pharmaceutical Intermediates
Secondary anilines are versatile pharmacophores. This compound allows for the introduction of

the N-methyl-4-butylphenyl moiety, which is often explored to optimize lipophilicity (LogP) in

drug candidates targeting CNS receptors.
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Figure 2: Primary application domains.

Part 4: Safety & Handling (SDS Summary)
Signal Word:WARNING

Hazard Class Statement Precaution

Acute Toxicity (Oral) H302: Harmful if swallowed.
Do not eat, drink, or smoke

when using.

Skin Irritation
H315: Causes skin irritation.[5]

[6][7]

Wear protective

gloves/clothing.[5][6][7][8]

Eye Irritation
H319: Causes serious eye

irritation.[6][7][8]

Rinse cautiously with water for

several minutes.[7][9]

Aquatic Toxicity
H411: Toxic to aquatic life with

long-lasting effects.

Avoid release to the

environment.[7][8]

Handling Protocol:

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). The free base is

sensitive to oxidation (turning brown); the HCl salt is more stable but hygroscopic.
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PPE: Standard lab coat, nitrile gloves, and safety glasses are mandatory. Work in a fume

hood to avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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